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Compound of Interest

1-(3-Bromopropyl)-4-
Compound Name:
chlorobenzene

cat. No.: B1277888

An In-depth Technical Guide to 1-(3-
Bromopropyl)-4-chlorobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 1-(3-Bromopropyl)-4-chlorobenzene, a halogenated aromatic compound with
potential applications in organic synthesis and medicinal chemistry. This document
consolidates key data, experimental protocols, and safety information to support its use in
research and development.

Chemical Identity and Physical Properties

1-(3-Bromopropyl)-4-chlorobenzene is a disubstituted benzene derivative containing both
bromine and chlorine atoms. Its structural information and key physical properties are
summarized below.
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Identifier Value Source
CAS Number 64473-35-4 [1]12]
Molecular Formula CoH10BrCl [1][3]
Molecular Weight 233.53 g/mol [11[3]

1-(3-bromopropyl)-4-
IUPAC Name ( Propy) [1]
chlorobenzene

3-(4-Chlorophenyl)propyl
bromide, 1-Chloro-4-(3-

Synonyms [1][4]
bromopropyl)benzene, 3-(p-

chlorophenyl)-1-propyl bromide

Colorless to pale yellow
Appearance o [2][4]
liquid/oil

A compilation of its physical and computed properties is provided in the following table:

Property Value Type Source
Boiling Point 92 °C at 0.3 Torr Experimental [2][5]
Density 1.424 g/cm3 Experimental [2][5]

Moderately soluble in

o organic solvents; _
Solubility o o Experimental [4]
limited solubility in

water
XLogP3 3.9 Computed [1]
Monoisotopic Mass 231.96544 Da Computed [1][6]

Synthesis and Purification

A reliable method for the synthesis of 1-(3-Bromopropyl)-4-chlorobenzene involves the
bromination of 3-(4-chlorophenyl)propan-1-ol.
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Experimental Protocol: Synthesis from 3-(4-
chlorophenyl)propan-1-ol

This protocol details the conversion of the precursor alcohol to the desired brominated product.

Materials and Reagents:

3-(4-chlorophenyl)propan-1-ol

e Triphenylphosphine (PPhs)

e Bromine (Br2)

e Dichloromethane (CH2Cl2)

o Saturated sodium bicarbonate solution (NaHCO3)

o Water (H20)

e Brine

e Anhydrous sodium sulfate (Na2S0a4)

 Silica gel (230-400 mesh)

o Ethyl acetate

Hexane

Procedure:

 Dissolve triphenylphosphine (7.42 g, 28.3 mmol) in dichloromethane (200 mL) and cool the
solution to 0 °C.

» Slowly add a solution of bromine (1.46 mL, 28.3 mmol) in dichloromethane (40 mL) to the
cooled solution over a period of 30 minutes.
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Add a solution of 3-(4-chlorophenyl)propan-1-ol (4.6 g, 27 mmol) in dichloromethane (20 mL)
to the reaction mixture.

Allow the reaction mixture to gradually warm to room temperature and continue stirring for 24
hours.

Transfer the reaction mixture to a separatory funnel and wash sequentially with saturated
sodium bicarbonate solution, water, and brine.

Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced
pressure.

Purify the resulting residue by silica gel column chromatography using a 7.5% ethyl acetate
in hexane eluent.

The final product, 1-(3-Bromopropyl)-4-chlorobenzene, is obtained as a clear, colorless oil
(6.15 g, 97% vyield).

Diagram of Synthesis Workflow:
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Synthesis of 1-(3-Bromopropyl)-4-chlorobenzene
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Caption: Synthesis workflow for 1-(3-Bromopropyl)-4-chlorobenzene.
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Spectroscopic Data

The identity and purity of the synthesized compound can be confirmed by spectroscopic
methods.

Spectroscopic Data

5 2.16 (2H, m), 2.77 (2H, 1), 3.41 (2H, 1), 7.15

1H NMR (400 MHz, CDCls) (2H, d), 7.27 (2H, d)

Chemical Reactivity and Stability

1-(3-Bromopropyl)-4-chlorobenzene is a versatile intermediate in organic synthesis. The
presence of a primary alkyl bromide allows for various nucleophilic substitution reactions, while
the chloro-substituted aromatic ring can participate in cross-coupling reactions. The compound
should be stored in a dry, room-temperature environment.[2]

Safety and Handling

1-(3-Bromopropyl)-4-chlorobenzene is associated with several hazards.[1] Appropriate
personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, should
be worn when handling this chemical. Work should be conducted in a well-ventilated fume
hood.

GHS Hazard Statements:

H302: Harmful if swallowed

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

Biological Activity

Currently, there is limited publicly available information regarding the specific biological
activities or its involvement in signaling pathways. However, the presence of halogen atoms
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and its structural motifs suggest that it could be a valuable building block for the synthesis of

novel compounds with potential pharmacological properties.[4] Further research is required to
explore its biological profile.

Logical Relationship of Properties:

Property Profile of 1-(3-Bromopropyl)-4-chlorobenzene
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Caption: Interrelation of properties for 1-(3-Bromopropyl)-4-chlorobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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